1-Cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C6H7N3O
• Molecular Weight: 137.14 g/mol
• IUPAC Name: 1-cyclopropyltriazole-4-carbaldehyde
• InChI: InChI=1S/C6H7N3O/c10-4-5-3-9(8-7-5)6-1-2-6/h3-4,6H,1-2H2
• InChI Key: WFMMKHSKNGIFMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(N=N2)C=O

Description

1-Cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde is a triazole derivative featuring a cyclopropyl substituent at the 1-position and an aldehyde functional group at the 4-position of the triazole ring. Triazoles are heterocyclic compounds with broad applications in pharmaceuticals, agrochemicals, and materials science due to their stability, hydrogen-bonding capacity, and versatility in click chemistry . The cyclopropyl group introduces steric constraints and enhanced metabolic stability, making this compound particularly valuable in drug design and coordination chemistry.

Comparison with Similar Compounds

Structural and Physical Properties

The substituent at the 1-position of the triazole ring significantly impacts physical and electronic properties. Key analogs include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (1-position)	LogP	Key Applications
1-Cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde	C₆H₇N₃O	137.14	Cyclopropyl	~1.1*	Drug intermediates, metal ligands
1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde	C₉H₇N₃O	173.17	Phenyl	1.8	Fe(II) complex synthesis
1-Benzyl-1H-1,2,3-triazole-4-carbaldehyde	C₁₀H₉N₃O	187.20	Benzyl	2.0	Chiral ligand synthesis
1-Isopropyl-1H-1,2,3-triazole-4-carbaldehyde	C₆H₉N₃O	139.16	Isopropyl	0.2	Biocompatible Cu(I) complexes
2-Phenyl-1,2,3-triazole-4-carbaldehyde	C₉H₇N₃O	173.17	Phenyl (2-position)	1.5	Biginelli reaction substrates

*Estimated based on cyclopropyl’s hydrophobicity relative to phenyl/isopropyl.

Key Observations :

• Lipophilicity : Phenyl and benzyl derivatives exhibit higher LogP values, favoring membrane permeability in drug candidates. The cyclopropyl analog balances moderate hydrophobicity with reduced steric bulk compared to benzyl .
• Electronic Effects : Electron-withdrawing groups (e.g., aldehyde at 4-position) enhance reactivity in nucleophilic additions. The cyclopropyl group’s electron-donating nature may stabilize intermediates in coordination chemistry .

Biginelli Reaction

The aldehyde group in triazole derivatives enables participation in multicomponent reactions. For example, 2-phenyl-1,2,3-triazole-4-carbaldehyde reacts with 1,3-dicarbonyl compounds and urea under ultrasound irradiation to yield dihydropyrimidinones with 85–92% efficiency . In contrast, 1-substituted analogs (e.g., 1-phenyl) may exhibit reduced reactivity due to steric hindrance at the 1-position, though this remains untested in the evidence.

Coordination Chemistry

1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde forms Fe(II) dinuclear helicates with propane-1,3-diamine, demonstrating the aldehyde’s role in Schiff base formation . The cyclopropyl variant’s smaller substituent could improve ligand flexibility and metal-binding kinetics.

Q & A

Q. Example Optimization Table :

Reaction Condition	Yield (%)	Purity (%)	Reference
CuI, DMF, 25°C	68	95
CuSO₄·NaAsc, H₂O/THF	52	90
Microwave-assisted, 80°C	75	98

How does the electronic nature of substituents affect the stability of 1-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde?

• Electron-withdrawing groups (EWGs) : Stabilize the triazole ring but may increase aldehyde reactivity, leading to undesired side reactions (e.g., imine formation) .
• Electron-donating groups (EDGs) : Reduce aldehyde electrophilicity but may destabilize the cyclopropane ring under acidic conditions .
• Experimental validation : NMR monitoring (e.g., $^1$H, $^{13}$C) and HPLC are used to track decomposition pathways. For example, electron-poor triazoles show slower rearrangement at room temperature compared to electron-rich analogs .

What spectroscopic and crystallographic methods are recommended for structural characterization?

• NMR spectroscopy :
  • $^1$H NMR: Aldehyde proton appears as a singlet at δ 9.8–10.2 ppm; cyclopropyl protons show splitting (J = 4–8 Hz) .
  • $^{13}$C NMR: Triazole carbons resonate at δ 140–150 ppm; aldehyde carbon at δ 190–200 ppm .
• X-ray crystallography :
  • SHELXL refinement is preferred for resolving anisotropic displacement parameters and hydrogen bonding (e.g., O–H⋯N interactions) .
  • WinGX/ORTEP suites enable visualization of cyclopropane ring geometry and torsional strain .

Q. Example Crystallographic Data :

Parameter	Value	Method	Reference
C–C bond length (cyclopropane)	1.50–1.52 Å	X-ray
Triazole ring planarity	< 0.01 Å deviation	SHELXL

How can contradictory bioactivity data between in vitro and in vivo studies be resolved?

• Metabolic stability : The aldehyde group may undergo rapid oxidation in vivo (e.g., via aldehyde dehydrogenase), reducing bioavailability. Use deuterated analogs or prodrugs to enhance stability .
• Target engagement assays : Employ SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to confirm direct binding to biological targets .
• Species-specific metabolism : Compare hepatic microsome stability across species (e.g., human vs. rodent) .

What strategies mitigate challenges in functionalizing the aldehyde group without disrupting the triazole core?

• Selective derivatization :
  • Schiff base formation : React with primary amines under anhydrous conditions (e.g., 2-aminoethanol in methanol) to form imines .
  • Reductive amination : Use NaBH₃CN to stabilize intermediates while preserving triazole integrity .
• Protection-deprotection : Temporary protection with ethylene glycol prevents unwanted side reactions during triazole functionalization .

How do computational methods aid in predicting reactivity and biological activity?

• DFT calculations : Predict frontier molecular orbitals (FMOs) to identify reactive sites. For example, the aldehyde LUMO energy correlates with nucleophilic attack susceptibility .
• Molecular docking : Simulate binding to enzymes (e.g., cytochrome P450) to rationalize metabolic pathways .
• MD simulations : Assess cyclopropane ring stability in aqueous vs. lipid environments .

What are the limitations of current synthetic routes, and how can they be addressed?

• Scalability : CuAAC often requires stoichiometric copper, complicating purification. Switch to flow chemistry or immobilized catalysts (e.g., Cu@MOFs) .
• Regioselectivity : 1,2,3-triazole vs. 1,2,4-triazole isomers may form. Use bulky ligands (e.g., TBTA) to favor 1,4-regioselectivity .
• Green chemistry : Replace DMF with biodegradable solvents (e.g., cyclopentyl methyl ether) .

How does the compound’s structure influence its supramolecular assembly in materials science?

• Hydrogen bonding : The aldehyde and triazole N atoms facilitate 1D/2D network formation, as seen in crystal packing via O–H⋯N interactions .
• Coordination chemistry : Acts as a ligand for transition metals (e.g., Ag(I), Cu(II)) via triazole N and aldehyde O .
• Thermal stability : Cyclopropane rigidity enhances thermal resistance (TGA shows decomposition >250°C) .